Cas no 637352-98-8 (4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine)

• Product Name: 4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine
• CAS No: 637352-98-8
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 2190569
• PubChem ID: 18448404
• Update Time: 2025-04-21

4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(4-chlorophenyl)-5-methylpyrimidine
• 637352-98-8
• SCHEMBL5648158
• AKOS014986185
• YTHKHTLLTQHLNM-UHFFFAOYSA-N
• F1911-3003
• DA-39594

• Inchi： 1S/C11H8Cl2N2/c1-7-10(14-6-15-11(7)13)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： YTHKHTLLTQHLNM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C2C=CC(=CC=2)Cl)=NC=N1

Computed Properties

• Exact Mass: 238.0064537Da
• Monoisotopic Mass: 238.0064537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų